Cas no 150529-93-4 ((4R)-2-[1-methyl-1-[(4R)-4-phenyl-4,5-dihydrooxazol-2-yl]ethyl]-4-phenyl-4,5-dihydrooxazole)

(4R)-2-[1-methyl-1-[(4R)-4-phenyl-4,5-dihydrooxazol-2-yl]ethyl]-4-phenyl-4,5-dihydrooxazole structure
150529-93-4 structure
Product Name:(4R)-2-[1-methyl-1-[(4R)-4-phenyl-4,5-dihydrooxazol-2-yl]ethyl]-4-phenyl-4,5-dihydrooxazole
CAS No:150529-93-4
MF:C21H22N2O2
MW:334.411585330963
MDL:MFCD00192244
CID:65206
PubChem ID:87569212
Update Time:2025-07-15

(4R)-2-[1-methyl-1-[(4R)-4-phenyl-4,5-dihydrooxazol-2-yl]ethyl]-4-phenyl-4,5-dihydrooxazole Chemical and Physical Properties

Names and Identifiers

    • (+)-2,2'-Isopropylidenebis[(4R)-4-phenyl-2-oxazoline]
    • (R,R)-2,2'-Isopropylidenebis(4-phenyl-2-oxazoline)
    • (+)-2,2′-Isopropylidenebis[(4R)-4-phenyl-2-oxazoline]
    • (R)(+)-2,2'-ISOPROPYLIDENE-BIS(4-PHENYL-2-OXAZOLINE)
    • (R,R)-2,2'-(Dimethylmethylene)bis(4-phenyl-2-oxazoline)
    • (R,R)-2,2-Bis(4-phenyl-2-oxazolin-2-yl)propane
    • (R)-PheBox
    • (R,R)-PhBOX
    • 2,2-Bis[(4R)-4-phenyl-2-oxazolin-2-yl]propane
    • (R)-(+)-2,2'-ISOPROPYLIDENEBIS(4-PHENYL-2-OXAZOLINE)
    • (+)-2,2'-isopropylidenebis[(4r)-4-phenyl-2-oxazo
    • ( -2,2'-(Dimethylmethylene)Bis(4-Phenyl-2-Oxazoline),96%
    • (R,R)-Ph-box
    • OXAZOLE, 2,2'-(1-METHYLETHYLIDENE)BIS[4,5-DIHYDRO-4-PHENYL-, (4R,4'R)-
    • CG7P67W7W0
    • (4R,4'R)-2,2'-(propane-2,2-diyl)bis(4-phenyl-4,5-dihydrooxazole)
    • Ph-box, (R,R)-
    • Oxazole, 2,2'-(1-methylethylidene)bis(4,5-dihydro-4-phenyl-, (4R,4'R)-
    • (4R)-2-[1-methyl-1-[(4R)-4-phenyl-4,5-dihydrooxazol-2-yl]ethyl]-4-phenyl-4,5-dihydrooxazole
    • AMY25577
    • (R,R)-2,2'-Bis(4-phenyl-2-oxazolin-2-yl)propane
    • 302598-31-8
    • 2,2'-isopropylidenebis[(4R)-4-phenyl-2-oxazoline]
    • Bis(oxazoline) ligands (R,R)-ph-box [MI]
    • Q27275445
    • FS-6030
    • (R,R)-Ph-box [MI]
    • 2,2-bis[(4r)-4-phenyl-1,3-oxazolin-2-yl] propane
    • 2,2-Bis((4R)-4,5-dihydro-4-phenyloxazol-2-yl)propane
    • (4R)-4-phenyl-2-[2-[(4R)-4-phenyl-4,5-dihydro-1,3-oxazol-2-yl]propan-2-yl]-4,5-dihydro-1,3-oxazole
    • Bis(oxazoline) ligands derivative (R,R)-ph-box
    • AKOS015838409
    • (R,R)-2,2-Isopropylidenebis(4-phenyl-2-oxazoline)
    • J-008716
    • 944475-59-6
    • UNII-CG7P67W7W0
    • (+)-2,2'-Isopropylidenebis[(4R)-4-phenyl-2-oxazoline], 97%
    • JTNVCJCSECAMLD-ROUUACIJSA-N
    • T70318
    • MFCD00192244
    • CS-W011367
    • D2823
    • trans-2,2'-(Propane-2,2-diyl)bis(4-phenyl-4,5-dihydrooxazole)
    • (R,R)-2,2/'-(DIMETHYLMETHYLENE)BIS(4-PHENYL-2-OXAZOLINE)
    • 150529-93-4
    • SCHEMBL249479
    • rel-(4R,4'R)-2,2'-(Propane-2,2-diyl)bis(4-phenyl-4,5-dihydrooxazole)
    • MDL: MFCD00192244
    • Inchi: 1S/C21H22N2O2/c1-21(2,19-22-17(13-24-19)15-9-5-3-6-10-15)20-23-18(14-25-20)16-11-7-4-8-12-16/h3-12,17-18H,13-14H2,1-2H3/t17-,18-/m0/s1
    • InChI Key: JTNVCJCSECAMLD-ROUUACIJSA-N
    • SMILES: O1C[C@@H](C2C=CC=CC=2)N=C1C(C)(C)C1=N[C@H](C2C=CC=CC=2)CO1

Computed Properties

  • Exact Mass: 334.16800
  • Monoisotopic Mass: 334.168
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 482
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 43.2

Experimental Properties

  • Color/Form: No data available
  • Density: 1.1800
  • Melting Point: 56-58 °C (lit.)
  • Boiling Point: 468.9°C at 760 mmHg
  • Flash Point: 190.5±21.2 °C
  • Refractive Index: 160 ° (C=1, EtOH)
  • PSA: 43.18000
  • LogP: 3.22380
  • Optical Activity: [α]20/D +160°, c = 1 in ethanol

(4R)-2-[1-methyl-1-[(4R)-4-phenyl-4,5-dihydrooxazol-2-yl]ethyl]-4-phenyl-4,5-dihydrooxazole Security Information

(4R)-2-[1-methyl-1-[(4R)-4-phenyl-4,5-dihydrooxazol-2-yl]ethyl]-4-phenyl-4,5-dihydrooxazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.
600584-100mg
(4R)-2-[1-methyl-1-[(4R)-4-phenyl-4,5-dihydrooxazol-2-yl]ethyl]-4-phenyl-4,5-dihydrooxazole
150529-93-4 97%,99%ee
100mg
¥100.0 2024-07-19
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.
600584-250mg
(4R)-2-[1-methyl-1-[(4R)-4-phenyl-4,5-dihydrooxazol-2-yl]ethyl]-4-phenyl-4,5-dihydrooxazole
150529-93-4 97%,99%ee
250mg
¥175.0 2024-07-19
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.
600584-1g
(4R)-2-[1-methyl-1-[(4R)-4-phenyl-4,5-dihydrooxazol-2-yl]ethyl]-4-phenyl-4,5-dihydrooxazole
150529-93-4 97%,99%ee
1g
¥540.0 2024-07-19
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.
600584-500mg
(4R)-2-[1-methyl-1-[(4R)-4-phenyl-4,5-dihydrooxazol-2-yl]ethyl]-4-phenyl-4,5-dihydrooxazole
150529-93-4 97%,99%ee
500mg
¥300.0 2024-07-19
Chemenu
CM191218-5g
(4R,4'R)-2,2'-(Propane-2,2-diyl)bis(4-phenyl-4,5-dihydrooxazole)
150529-93-4 95%
5g
$580 2021-08-05
TRC
P835328-2.5mg
(4R,4'R)-2,2'-(Propane-2,2-diyl)bis(4-phenyl-4,5-dihydrooxazole)
150529-93-4
2.5mg
$ 50.00 2022-06-03
TRC
P835328-5mg
(4R,4'R)-2,2'-(Propane-2,2-diyl)bis(4-phenyl-4,5-dihydrooxazole)
150529-93-4
5mg
$ 65.00 2022-06-03
TRC
P835328-25mg
(4R,4'R)-2,2'-(Propane-2,2-diyl)bis(4-phenyl-4,5-dihydrooxazole)
150529-93-4
25mg
$ 80.00 2022-06-03
Chemenu
CM191218-5g
(4R,4'R)-2,2'-(Propane-2,2-diyl)bis(4-phenyl-4,5-dihydrooxazole)
150529-93-4 95%
5g
$580 2023-03-06
abcr
AB171403-250 mg
(R,R)-2,2'-Isopropylidenebis(4-phenyl-2-oxazoline), 96%, ee 98,5%; .
150529-93-4 96%
250 mg
€91.90 2023-07-20

Additional information on (4R)-2-[1-methyl-1-[(4R)-4-phenyl-4,5-dihydrooxazol-2-yl]ethyl]-4-phenyl-4,5-dihydrooxazole

Research Briefing on (4R)-2-[1-methyl-1-[(4R)-4-phenyl-4,5-dihydrooxazol-2-yl]ethyl]-4-phenyl-4,5-dihydrooxazole (CAS: 150529-93-4)

The compound (4R)-2-[1-methyl-1-[(4R)-4-phenyl-4,5-dihydrooxazol-2-yl]ethyl]-4-phenyl-4,5-dihydrooxazole (CAS: 150529-93-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the compound's role as a chiral auxiliary and its utility in asymmetric synthesis. The presence of two oxazoline rings in the molecule makes it an excellent candidate for catalyzing enantioselective reactions, which are crucial in the production of optically active pharmaceuticals. Researchers have successfully employed this compound in the synthesis of complex molecules with high enantiomeric excess, demonstrating its versatility in organic synthesis.

In addition to its synthetic applications, (4R)-2-[1-methyl-1-[(4R)-4-phenyl-4,5-dihydrooxazol-2-yl]ethyl]-4-phenyl-4,5-dihydrooxazole has shown promising biological activity. Preliminary in vitro studies indicate that it may interact with specific protein targets involved in inflammatory pathways, suggesting potential anti-inflammatory properties. Further investigations are underway to elucidate its mechanism of action and evaluate its efficacy in preclinical models of inflammatory diseases.

The compound's stability and bioavailability have also been subjects of recent research. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize its physicochemical properties and degradation pathways. These studies are critical for understanding its pharmacokinetic profile and optimizing its formulation for potential therapeutic use.

Looking ahead, the integration of computational chemistry and machine learning approaches is expected to accelerate the discovery of new derivatives and analogs of (4R)-2-[1-methyl-1-[(4R)-4-phenyl-4,5-dihydrooxazol-2-yl]ethyl]-4-phenyl-4,5-dihydrooxazole. These efforts aim to enhance its biological activity and reduce potential side effects, paving the way for its development as a novel therapeutic agent. Collaborative research initiatives between academia and industry are likely to play a pivotal role in advancing this compound from the bench to the clinic.

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd